Cas no 1185304-05-5 (1-(2-Furylmethyl)piperazine Dihydrochloride)

1-(2-Furylmethyl)piperazine Dihydrochloride is a chemically stable piperazine derivative featuring a furylmethyl substituent, commonly utilized in pharmaceutical and organic synthesis applications. Its dihydrochloride salt form enhances solubility and handling, making it suitable for precise reagent use in medicinal chemistry. The compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of potential CNS-targeting agents due to its structural similarity to pharmacologically active piperazine scaffolds. Its well-defined crystalline structure ensures consistent purity and reactivity, facilitating reproducible results in research and industrial processes. The product is typically characterized by high analytical standards, ensuring reliability in synthetic applications.

1-(2-Furylmethyl)piperazine Dihydrochloride structure

1185304-05-5 structure

Product Name:1-(2-Furylmethyl)piperazine Dihydrochloride

CAS No:1185304-05-5

MF:C₉H₁₆Cl₂N₂O

MW:239.142140388489

MDL:MFCD06800784

CID:1067127

PubChem ID:45074906

Update Time:2025-06-08

1-(2-Furylmethyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Furfurylpiperazine dihydrochloride
- ALBB-000370
- AKOS015845332
- A832125
- 1-(2-furanylmethyl)piperazine dihydrochloride
- BS-37338
- 1-(2-Furylmethyl)piperazine dihydrochloride
- CS-0335110
- 1-(furan-2-ylmethyl)piperazine;dihydrochloride
- MFCD06800784
- 1-(2-Furylmethyl)piperazine diHCl
- 1185304-05-5
- 1-(furan-2-ylmethyl)piperazine dihydrochloride
- 1-(2-Furylmethyl)piperazine Dihydrochloride
- MDL： MFCD06800784
- Inchi： 1S/C9H14N2O.2ClH/c1-2-9(12-7-1)8-11-5-3-10-4-6-11;;/h1-2,7,10H,3-6,8H2;2*1H
- InChI Key： ICRAXRAFGWHSSV-UHFFFAOYSA-N
- SMILES： Cl.Cl.O1C=CC=C1CN1CCNCC1

Computed Properties

Exact Mass: 238.0639685g/mol
Monoisotopic Mass: 238.0639685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.4Å²

1-(2-Furylmethyl)piperazine Dihydrochloride Pricemore >>

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